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Compound of Interest

Compound Name: hDHODH-IN-11

Cat. No.: B15573686 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the solubilization and preparation of

hDHODH-IN-11, a weak inhibitor of human dihydroorotate dehydrogenase (DHODH), for use in

cell culture experiments. Adherence to these guidelines will help ensure reproducible and

reliable experimental outcomes.

Compound Information and Properties
hDHODH-IN-11 is a derivative of Leflunomide and functions as a weak inhibitor of DHODH, a

key enzyme in the de novo pyrimidine biosynthesis pathway.[1][2][3] By inhibiting DHODH, this

compound can disrupt the synthesis of pyrimidines, which are essential for DNA and RNA

synthesis, thereby affecting the proliferation of rapidly dividing cells.

Table 1: Physicochemical and Solubility Data for hDHODH-IN-11
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Property Value Notes

Molecular Formula C₁₅H₁₁N₃O₂

Molecular Weight 265.27 g/mol [1]

CAS Number 1263303-95-2 [1]

pKa 5.03

Solubility

DMSO 125 mg/mL (471.22 mM)

Ultrasonic treatment is

required for complete

dissolution.

Storage

Solid -20°C, protect from light

In Solvent (DMSO)

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

Experimental Protocols
Preparation of hDHODH-IN-11 Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of hDHODH-IN-11 in

dimethyl sulfoxide (DMSO).

Materials:

hDHODH-IN-11 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-135675/DHODH-IN-11-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-135675/DHODH-IN-11-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15573686?utm_src=pdf-body
https://www.benchchem.com/product/b15573686?utm_src=pdf-body
https://www.benchchem.com/product/b15573686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ultrasonic water bath

Procedure:

Equilibrate: Allow the vial of hDHODH-IN-11 powder to reach room temperature before

opening to prevent condensation.

Weigh: Accurately weigh the desired amount of hDHODH-IN-11 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

2.65 mg of the compound.

Dissolve: Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution

from 2.65 mg of powder, add 1 mL of DMSO.

Mix: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Sonicate: Place the tube in an ultrasonic water bath for 10-15 minutes to ensure the

compound is completely dissolved. Visually inspect the solution for any undissolved

particles.

Aliquot: Dispense the stock solution into smaller, single-use aliquots to avoid repeated

freeze-thaw cycles.

Store: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month). Always protect the solution from light.

Preparation of Working Solutions for Cell Culture
Important Considerations:

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept to a minimum, typically below 0.5%, as higher concentrations can be toxic to

cells.

Cell Line Sensitivity: The optimal working concentration of hDHODH-IN-11 will vary

depending on the cell line and experimental conditions. It is recommended to perform a

dose-response experiment (e.g., a cell viability assay such as MTT or XTT) to determine the

IC₅₀ value and a suitable non-toxic concentration for your specific cell line.
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Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM hDHODH-IN-11 stock solution at

room temperature.

Prepare Intermediate Dilutions: It is recommended to perform serial dilutions of the stock

solution in complete cell culture medium to achieve the desired final concentrations. This

helps to ensure accurate and homogenous mixing.

Treat Cells: Add the appropriate volume of the final working solution to your cell culture

plates. Ensure that the volume of the working solution added results in a final DMSO

concentration that is non-toxic to your cells. For example, a 1:1000 dilution of a DMSO stock

solution will result in a final DMSO concentration of 0.1%.

Include Controls: Always include a vehicle control (cells treated with the same final

concentration of DMSO as the highest concentration of hDHODH-IN-11) in your

experiments.

Visualized Workflows and Pathways
Signaling Pathway Inhibition by hDHODH-IN-11

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15573686?utm_src=pdf-body
https://www.benchchem.com/product/b15573686?utm_src=pdf-body
https://www.benchchem.com/product/b15573686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dihydroorotate hDHODH Orotate

UMP

...

Pyrimidines (dCTP, dTTP)

DNA & RNA Synthesis

Cell Proliferation

hDHODH-IN-11

Click to download full resolution via product page

Caption: Inhibition of the de novo pyrimidine biosynthesis pathway by hDHODH-IN-11.

Experimental Workflow for hDHODH-IN-11 Preparation
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Caption: Workflow for the preparation of hDHODH-IN-11 solutions for cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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